Cas no 63014-04-0 (3-Phenylpropane-1-sulfonyl chloride)

• Product Name: 3-Phenylpropane-1-sulfonyl chloride
• CAS No: 63014-04-0
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD06738918
• CID: 501974
• PubChem ID: 12574631
• Update Time: 2025-09-20

3-Phenylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropane-1-sulfonyl chloride
• 3-Phenyl-propane-1-sulfonyl chloride
• 4-PROPYLBENZENESULPHONYL CHLORIDE
• Benzenepropanesulfonylchloride
• 3-phenyl-1-propanesulfonyl chloride
• 3-Phenyl-propan-1-sulfonylchlorid
• 3-phenylpropanesulfonyl chloride
• 3-phenylpropylsulfonyl chloride
• MFCD06738918
• DTXSID60503087
• SY231314
• FT-0619320
• AKOS000301893
• A834151
• 3-Phenylpropane-1-sulfonylchloride
• DUWPDKKXSBXWLY-UHFFFAOYSA-N
• AB28174
• NS-02585
• EN300-395281
• SCHEMBL2356080
• 63014-04-0
• DB-054374
• G23185
• benzenepropanesulfonyl chloride
• ALBB-027034

• MDL： MFCD06738918
• Inchi： 1S/C9H11ClO2S/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： DUWPDKKXSBXWLY-UHFFFAOYSA-N
• SMILES： ClS(CCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 218.01700
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.223 g/mL at 25 °C(lit.)
• Melting Point: 20-22°C
• Boiling Point: 275-276 °C(lit.)
• Flash Point: 227 °F
• Refractive Index: n20/D 1.5400(lit.)
• PSA: 42.52000
• LogP: 3.64740
• Solubility: Not determined

3-Phenylpropane-1-sulfonyl chloride Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives